N'-(4-chlorobenzoyl)-2-(2-pyridinylsulfanyl)ethanehydrazonamide

• IUPAC Name: N-[(Z)-(1-amino-2-pyridin-2-ylsulfanylethylidene)amino]-4-chlorobenzamide
• InChI: InChI=1S/C14H13ClN4OS/c15-11-6-4-10(5-7-11)14(20)19-18-12(16)9-21-13-3-1-2-8-17-13/h1-8H,9H2,(H2,16,18)(H,19,20)
• InChI Key: JTRXASZNVZYXGH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)SCC(=NNC(=O)C2=CC=C(C=C2)Cl)N
• Isomeric SMILES: C1=CC=NC(=C1)SC/C(=N/NC(=O)C2=CC=C(C=C2)Cl)/N
• Molecular Formula: C14H13ClN4OS
• DSSTOX Substance ID: DTXSID101166365
• Molecular Weight: 320.8 g/mol
• CAS RN: 338418-72-7

Description

N'-(4-chlorobenzoyl)-2-(2-pyridinylsulfanyl)ethanehydrazonamide, also known as CPTH, is a small molecule inhibitor that has been used in various scientific research applications. It was first synthesized in 2007 by researchers at the University of California, San Diego, and has since been studied extensively for its potential therapeutic properties.

Scientific Research Applications

Antimicrobial and Antitumor Activities

Research into similar compounds, such as those incorporating pyridinylsulfanyl groups and chlorobenzoyl moieties, has revealed significant antimicrobial and antitumor properties. For example, a study on hydrazonoyl substituted pyrimidinones, structurally related to N'-(4-chlorobenzoyl)-2-(2-pyridinylsulfanyl)ethanehydrazonamide, demonstrated notable antimicrobial, antitumor, and 5α-reductase inhibitor activities (Edrees, M. M., et al., 2010). These compounds were synthesized through a coupling process and evaluated for their bioactivities, showing good cytotoxic activities against various human tumor cell lines and moderate antimicrobial activities.

Synthesis and Characterization of Sulfonamide Antagonists

Another avenue of research involves the synthesis and structural characterization of sulfonamide antagonists with potential applications in drug development. A study outlined the synthesis of methylbenzenesulfonamide CCR5 antagonists, compounds with active groups such as pyridine, benzenesulfonyl, and bromine, which could be utilized in targeting preparations for the prevention of HIV-1 infection (Cheng De-ju, 2015). This research highlights the importance of these compounds in developing new therapeutic agents.